1-[(2,6-Dichlorophenyl)methyl]-4-methylpiperazine

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-4-methylpiperazine
• InChI: InChI=1S/C12H16Cl2N2/c1-15-5-7-16(8-6-15)9-10-11(13)3-2-4-12(10)14/h2-4H,5-9H2,1H3
• InChI Key: FSFRTXIUZMRYPL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C12H16Cl2N2
• Molecular Weight: 259.17 g/mol

Description

1-[(2,6-Dichlorophenyl)methyl]-4-methylpiperazine, commonly known as DMMP, is a chemical compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of DMMP on the sigma-1 receptor is not fully understood, but it is thought to involve the modulation of intracellular calcium signaling pathways. This results in changes in the release of neurotransmitters, which can affect various physiological and behavioral processes, including mood, cognition, and pain perception.
Biochemical and Physiological Effects
Studies have shown that DMMP can produce a range of biochemical and physiological effects, depending on the dose and route of administration. In animal models, it has been shown to produce analgesia, reduce anxiety and depression-like behaviors, and improve cognitive function. It has also been shown to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including Alzheimer's disease, schizophrenia, and addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DMMP in lab experiments is its high selectivity for the sigma-1 receptor, which allows for more precise and targeted manipulation of neurotransmitter systems. Additionally, its relatively low toxicity and ease of synthesis make it a convenient tool for researchers. However, like any experimental tool, DMMP has its limitations, including the potential for off-target effects and the need for careful control of experimental conditions to ensure reproducibility and accuracy of results.

Future Directions

There are many potential directions for future research on DMMP and its applications in neuroscience and pharmacology. Some possible areas of investigation include:
1. Further elucidation of the mechanism of action of DMMP on the sigma-1 receptor, including the identification of downstream signaling pathways and potential interactions with other neurotransmitter systems.
2. Development of more selective and potent sigma-1 receptor ligands, which could have therapeutic applications in a range of neurological and psychiatric disorders.
3. Investigation of the role of sigma-1 receptors in various physiological and pathological processes, including inflammation, oxidative stress, and neurodegeneration.
4. Exploration of the potential use of DMMP as a tool for studying the function of other neurotransmitter receptors and signaling pathways in the brain.
Conclusion
In conclusion, DMMP is a promising tool for scientific research in the fields of neuroscience and pharmacology. Its high selectivity for the sigma-1 receptor and range of biochemical and physiological effects make it a valuable tool for investigating the function of neurotransmitter systems in the brain. Further research in this area has the potential to lead to the development of new therapeutic strategies for a range of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of DMMP involves the reaction between 2,6-dichlorobenzyl chloride and 4-methylpiperazine in the presence of a base catalyst, such as sodium hydroxide or potassium carbonate. The reaction is typically carried out in an organic solvent, such as dichloromethane or tetrahydrofuran, and requires careful control of reaction conditions to achieve high yields and purity.

Scientific Research Applications

DMMP has been extensively used in scientific research as a tool for studying the function of neurotransmitter receptors in the brain. Specifically, it has been shown to bind selectively to the sigma-1 receptor, a protein that is involved in modulating the release of various neurotransmitters, including dopamine, serotonin, and glutamate.